2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide

• IUPAC Name: 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H19N3O3S/c1-13-12-29-22(23-13)25-21(26)16-11-19(24-18-7-5-4-6-15(16)18)17-10-14(27-2)8-9-20(17)28-3/h4-12H,1-3H3,(H,23,25,26)
• InChI Key: JFARAJBSIBPOOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide, also known as DMQX, is a synthetic compound that has been widely studied for its potential applications in neuropharmacology. DMQX is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors.

Mechanism of Action

2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide acts as a competitive antagonist of the AMPA receptors by binding to the receptor site and preventing the binding of glutamate, the primary neurotransmitter involved in AMPA receptor activation. This results in a decrease in the excitatory neurotransmission and an overall decrease in synaptic transmission.
Biochemical and Physiological Effects:
2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to decrease the release of dopamine in the striatum and decrease the activity of the ventral tegmental area, which is involved in reward and motivation processes. 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide has also been shown to decrease the activity of the prefrontal cortex, which is involved in decision-making processes.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide has several advantages for lab experiments. It is a potent antagonist of the AMPA receptors and can be used to study the role of these receptors in various physiological and pathological conditions. However, 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide has some limitations as well. It is not selective for the AMPA receptors and can also block the kainate receptors, which are involved in excitatory neurotransmission.

Future Directions

Future research on 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide can focus on several areas. One area of research can focus on the development of more selective AMPA receptor antagonists that can be used to study the role of these receptors in various physiological and pathological conditions. Another area of research can focus on the development of 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide derivatives that can be used to target specific subtypes of AMPA receptors. Additionally, research can focus on the potential therapeutic applications of 2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide in various neurological and psychiatric disorders.

Scientific Research Applications

2-(2,5-dimethoxyphenyl)-N-(4-methyl-1,3-thiazol-2-yl)-4-quinolinecarboxamide has been widely studied for its potential applications in neuropharmacology. It is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. The AMPA receptors are involved in fast synaptic transmission in the central nervous system and play a crucial role in learning and memory processes.